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Executive Summary
Magnesium 2-hydroxypropanoate trihydrate, commonly known as magnesium lactate

trihydrate, is an organic mineral salt of significant interest in the pharmaceutical, nutraceutical,

and food science industries. Its superior bioavailability, high solubility, and neutral taste profile

distinguish it from inorganic magnesium sources, making it a preferred choice for mineral

supplementation and as a functional excipient in drug formulations.[1] This guide provides a

comprehensive technical overview of its chemical identity, physicochemical properties,

synthesis principles, and key applications. By elucidating the science behind its functionality,

from molecular structure to formulation benefits, this document serves as a critical resource for

professionals engaged in research and development.

Chemical Identity and Nomenclature
A precise understanding of a compound's nomenclature is fundamental to scientific

communication and regulatory compliance. Magnesium 2-hydroxypropanoate trihydrate is

subject to specific naming conventions by the International Union of Pure and Applied
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Chemistry (IUPAC), alongside several common synonyms and identifiers used across

industries.

IUPAC Nomenclature
The formal IUPAC name for the compound is magnesium;bis(2-hydroxypropanoate);trihydrate.

[2][3] This name systematically describes its three core components:

Magnesium: Refers to the central magnesium cation (Mg²⁺).

bis(2-hydroxypropanoate): Indicates the presence of two lactate anions. "Propanoate"

identifies the three-carbon carboxylate, "2-hydroxy" specifies the hydroxyl group on the

second carbon, and the "bis" prefix confirms there are two such molecules.

trihydrate: Specifies that three molecules of water are associated with each formula unit in

the crystalline structure.

Stereoisomerism
Lactic acid, the parent acid, is chiral and exists as two stereoisomers: L-(+)-lactic acid and D-

(-)-lactic acid. Consequently, magnesium lactate can exist in different isomeric forms:

Magnesium L-lactate: Formed from L-lactic acid, often specified with CAS Number 18917-

93-6.[4]

Magnesium D-lactate: Formed from D-lactic acid.

Magnesium DL-lactate: A racemic mixture of both isomers.

The specific isomer can be critical in biological systems and pharmaceutical applications, as

enzymatic pathways are often stereospecific. The L-isomer is the form predominantly found in

human metabolism.

Common Synonyms and Identifiers
For practical laboratory and commercial use, a variety of synonyms and identifiers are

employed. The most common is Magnesium lactate trihydrate.[5]
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Identifier Value Reference(s)

Primary IUPAC Name
magnesium;bis(2-

hydroxypropanoate);trihydrate
[2][3]

Common Name Magnesium lactate trihydrate [2][5]

CAS Number
18917-93-6 (often refers to L-

lactate trihydrate)
[4][6][7]

EC Number 242-671-4 [4][8]

Molecular Formula
C₆H₁₆MgO₉ (or

Mg(C₃H₅O₃)₂·3H₂O)
[2][9]

Molecular Weight 256.49 g/mol [2][7]

Physicochemical Properties and Characterization
The performance of Magnesium 2-hydroxypropanoate trihydrate in any application,

particularly in drug formulation, is dictated by its physicochemical properties. These

characteristics influence its dissolution rate, stability, and interaction with other components.
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Property Description
Significance in
Drug Development

Reference(s)

Appearance

White or almost white

crystalline or granular

powder.

Ensures batch-to-

batch consistency and

is a primary indicator

of purity. Affects

powder flow and

processing.

[1][9]

Solubility

Freely soluble in

water; slightly soluble

in ethanol.

High water solubility is

critical for liquid

formulations and

ensures rapid

dissolution for oral

solid dosage forms,

enhancing

bioavailability.

[9][10][11]

pH (5% aq. solution) 6.5 – 8.5

A near-neutral pH

minimizes

gastrointestinal

irritation compared to

more acidic or basic

salts and improves

stability in

formulations.

[8][10]

Hygroscopicity

The compound can

absorb moisture from

the air.

Requires controlled

storage conditions

(low humidity) to

prevent caking and

degradation. This is a

critical parameter for

powder handling and

shelf-life stability.

[9]

Stability Stable under normal

handling and storage

conditions. Avoid

Predictable stability is

essential for ensuring

the product's shelf life

[8]
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strong acids, strong

bases, and extreme

temperatures.

and efficacy.

Decomposition at high

temperatures can

release toxic gases.

Synthesis and Manufacturing Principles
The industrial production of magnesium lactate trihydrate is a well-established process

designed to yield a high-purity product. The core of the synthesis is a classic acid-base

neutralization reaction.

Core Reaction: Neutralization
The fundamental chemical transformation involves the reaction of lactic acid with a high-purity

magnesium source. The choice of magnesium source (e.g., magnesium carbonate, magnesium

hydroxide, or magnesium oxide) is a critical process parameter.

Reaction with Magnesium Carbonate: 2 C₃H₆O₃ (Lactic Acid) + MgCO₃ (Magnesium

Carbonate) → Mg(C₃H₅O₃)₂ (Magnesium Lactate) + H₂O + CO₂↑

Reaction with Magnesium Hydroxide: 2 C₃H₆O₃ (Lactic Acid) + Mg(OH)₂ (Magnesium

Hydroxide) → Mg(C₃H₅O₃)₂ (Magnesium Lactate) + 2 H₂O

Scientist's Note: The use of magnesium carbonate results in effervescence due to CO₂

evolution, which requires careful control of the addition rate to prevent foaming and material

loss. Magnesium hydroxide offers a cleaner reaction with water as the only byproduct,

simplifying downstream processing.

Industrial Synthesis Workflow
A common and sustainable manufacturing approach involves using lactic acid produced via

fermentation, which allows for the production of specific stereoisomers (typically L-lactic acid).

The subsequent neutralization and purification steps are crucial for achieving pharmaceutical-

grade quality.[12]
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Caption: Industrial synthesis workflow for Magnesium Lactate Trihydrate.
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Causality in Experimental Choices:

Fermentation: This biological route is preferred for producing stereochemically pure L-lactic

acid, which is more compatible with human physiology than the racemic mixture.[12]

Controlled Neutralization: The reaction pH and temperature are carefully controlled to

optimize the yield and prevent the formation of impurities.[9]

Crystallization: This step is not merely for solidification; it is a critical purification technique.

By controlling the rate of cooling and solvent composition, impurities can be excluded from

the crystal lattice, resulting in a product of high purity.

Applications in Pharmaceutical and Drug
Development
Magnesium 2-hydroxypropanoate trihydrate is valued for its dual role as both an Active

Pharmaceutical Ingredient (API) and a high-performance excipient.

Superior Bioavailability and Physiological Compatibility
As an organic salt, magnesium lactate generally exhibits superior bioavailability compared to

inorganic sources like magnesium oxide.[1][10] This is attributed to its higher solubility and the

fact that the lactate anion can be readily metabolized by the body. This property is paramount

for developing effective mineral supplements where efficient absorption is the primary goal. Its

low potential for gastrointestinal irritation further enhances patient compliance.[9]

Role as an Active Pharmaceutical Ingredient (API)
The primary therapeutic use of magnesium lactate is as a source of magnesium for the

prevention and treatment of hypomagnesemia (low magnesium levels in the blood).[6]

Magnesium is a vital cofactor in over 300 enzymatic reactions, and its deficiency can lead to a

range of neuromuscular, cardiovascular, and metabolic disorders. Magnesium lactate is also

used to alleviate muscle cramps, including those experienced during pregnancy.[6]

Role as a Pharmaceutical Excipient
Beyond its role as an API, magnesium lactate is a versatile excipient:
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Acidity Regulator: It helps to maintain a stable pH in liquid and solid dosage forms, which

can be crucial for API stability and solubility.[6][10]

Buffering Agent: Its ability to resist pH changes makes it valuable in sensitive formulations.

[10]

Stabilizer: It can contribute to the overall stability and shelf-life of a product.[10]

Physicochemical & Biological Properties

High Solubility
Superior Bioavailability
Near-Neutral pH
Neutral Taste

Key Applications

API for Mg Deficiency
Food & Beverage Fortification
Pharmaceutical Excipient
 (Acidity Regulator)

Faster Dissolution

Easy incorporation
into liquids

Efficient Absorption
Enhanced Stability
& Patient Comfort

Improved Palatability

Click to download full resolution via product page

Caption: Logical framework linking key properties to primary applications.

Experimental Protocol: Laboratory-Scale Synthesis
via Neutralization
This protocol details a self-validating, reproducible method for synthesizing Magnesium L-

lactate trihydrate in a laboratory setting.

Objective: To synthesize high-purity Magnesium L-lactate trihydrate from L-lactic acid and

magnesium hydroxide.

Materials:

L-Lactic Acid (88% aqueous solution)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://en.wikipedia.org/wiki/Magnesium_lactate
https://www.magsupp.com/magnesium-lactate.html
https://www.magsupp.com/magnesium-lactate.html
https://www.magsupp.com/magnesium-lactate.html
https://www.benchchem.com/product/b1145714/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-magnesium-2-hydroxypropanoate-trihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Magnesium Hydroxide (Mg(OH)₂, high purity)

Deionized Water

Ethanol (96%)

Magnetic stirrer with heating plate

Reaction vessel (e.g., 500 mL beaker)

pH meter or pH indicator strips

Buchner funnel and vacuum flask

Filter paper

Crystallizing dish

Drying oven

Methodology:

Reactant Preparation:

In the reaction vessel, dilute 50.0 g of L-lactic acid (88% solution) with 100 mL of

deionized water.

Place the vessel on a magnetic stirrer and begin moderate stirring.

Neutralization Reaction:

Slowly add 15.3 g of magnesium hydroxide powder to the lactic acid solution in small

portions over 30 minutes.

Scientist's Note: A stoichiometric amount of Mg(OH)₂ is used. Slow addition is critical to

control the exothermic reaction and ensure homogeneity.

Monitor the pH of the solution. Continue stirring and gently heat the solution to ~60°C to

ensure the reaction goes to completion. The reaction is complete when all the Mg(OH)₂
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has dissolved and the pH is stable between 7.0 and 8.0.

Purification:

If the resulting solution is cloudy, perform a hot filtration using a Buchner funnel to remove

any unreacted starting material or insoluble impurities.

Crystallization:

Transfer the clear, hot solution to a crystallizing dish.

Allow the solution to cool slowly to room temperature. Cover the dish to prevent

contamination.

For enhanced precipitation, the dish can be placed in an ice bath after it has reached room

temperature. White crystals of magnesium lactate will form.

Isolation and Washing:

Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals on the filter with a small amount of cold ethanol.

Scientist's Note: Washing with cold ethanol removes residual water-soluble impurities

without significantly dissolving the desired product, as magnesium lactate is only slightly

soluble in ethanol.[11]

Drying:

Carefully transfer the crystalline product to a pre-weighed watch glass.

Dry the product in a drying oven at a moderate temperature (e.g., 50-60°C) until a

constant weight is achieved.

Scientist's Note: Overheating can drive off the waters of hydration, converting the

trihydrate to a lower hydrate or anhydrous form.

Characterization:
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Calculate the final yield.

Confirm product identity and purity using appropriate analytical techniques (e.g., FTIR,

melting point analysis).

Conclusion
Magnesium 2-hydroxypropanoate trihydrate stands out as a scientifically advanced

compound for magnesium delivery and formulation science. Its well-defined chemical structure,

favorable physicochemical properties—especially its high solubility and bioavailability—and

established safety profile make it an authoritative choice for researchers and drug development

professionals. A thorough understanding of its nomenclature, synthesis, and functional

properties, as detailed in this guide, empowers scientists to leverage this versatile molecule to

its full potential in creating effective, stable, and patient-compliant health products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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